Cas no 496945-86-9 (1,4-Benzenedicarboxylic acid, 2-iodo-, diethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-iodo-, diethyl ester
• CAS No: 496945-86-9
• MF: C₁₂H₁₃IO₄
• MW: 348.133696317673
• CID: 1528219
• Update Time: 2024-08-24

1,4-Benzenedicarboxylic acid, 2-iodo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-iodo-, diethyl ester
• 1,4-Benzenedicarboxylic acid, 2-iodo-, 1,4-diethyl ester

• Inchi： 1S/C12H13IO4/c1-3-16-11(14)8-5-6-9(10(13)7-8)12(15)17-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： KHSFSIZPCQHGCR-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=CC=C(C(OCC)=O)C=C1I

Computed Properties

• Exact Mass: 347.98539

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 378.3±27.0 °C(Predicted)
• PSA: 52.6